Cas no 890610-90-9 (2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 890610-90-9
• MF: C₁₈H₂₂N₄
• MW: 294.394083499908
• CID: 5946798
• PubChem ID: 8741376
• Update Time: 2025-05-25

2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo1,5-apyrimidin-7-amine
• 2,5-dimethyl-N-propyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine
• F3250-0403
• 890610-90-9
• 2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo[1,5-a]pyrimidin-7-amine
• AKOS002249066
• Z431947002

• Inchi： 1S/C18H22N4/c1-5-10-19-16-11-13(3)20-18-17(14(4)21-22(16)18)15-8-6-12(2)7-9-15/h6-9,11,19H,5,10H2,1-4H3
• InChI Key： ICAVHJISKXRKRI-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=NC1=C(C1C=CC(C)=CC=1)C(C)=N2)NCCC

Computed Properties

• Exact Mass: 294.18444672g/mol
• Monoisotopic Mass: 294.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2,5-dimethyl-3-(4-methylphenyl)-N-propylpyrazolo1,5-apyrimidin-7-amine

2,5-Dimethyl-3-(4-Methylphenyl)-N-Propylpyrazolo[1,5-a]Pyrimidin-7-Amine: A Comprehensive Overview

2,5-Dimethyl-3-(4-Methylphenyl)-N-Propylpyrazolo[1,5-a]Pyrimidin-7-Amine, also known by its CAS number CAS No. 890610-90-9, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine ring system with specific substituents that contribute to its distinct chemical behavior.

The molecular structure of 2,5-Dimethyl-3-(4-Methylphenyl)-N-Propylpyrazolo[1,5-a]Pyrimidin-7-Amine comprises a pyrazolo[1,5-a]pyrimidine core with methyl groups at positions 2 and 5. Additionally, the compound features a 4-methylphenyl group attached at position 3 and an N-propylamino group at position 7. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in various chemical reactions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery and development. These compounds have shown promising results in targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have reported that certain derivatives of this class exhibit potent anti-proliferative activity against cancer cell lines, making them potential candidates for anti-cancer drug development.

The synthesis of CAS No. 890610-90-9 involves a multi-step process that typically includes the formation of the pyrazolo[1,5-a]pyrimidine ring system followed by the introduction of the substituents at specific positions. The synthesis pathway often employs techniques such as cyclization reactions, nucleophilic substitutions, and amide bond formations. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, 2,5-Dimethyl-3-(4-Methylphenyl)-N-Propylpyrazolo[1,5-a]Pyrimidin-7-Amine has shown potential in several areas beyond drug discovery. For example, it has been investigated for its role in catalytic processes and as a building block for more complex molecular architectures. Its unique electronic properties make it a valuable component in materials science research.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with greater accuracy. Molecular modeling studies have provided insights into the compound's stability, reactivity, and interactions with biological targets. These computational tools have significantly accelerated the research process by reducing the need for extensive experimental trials.

In conclusion, CAS No. 890610-90-9, or 2,5-Dimethyl-3-(4-Methylphenyl)-N-Propylpyrazolo[1,5-a]Pyrimidin-7-Amine, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a subject of intense research interest. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial applications.